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Compound of Interest

Compound Name: C3a (70-77) TFA

Cat. No.: B8085426 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation, storage, and handling of C3a

(70-77) trifluoroacetate (TFA) salt stock solutions. It also includes an overview of the relevant

C3a receptor signaling pathway to provide context for its application in experimental settings.

Peptide Characteristics and Properties
C3a (70-77) is a synthetic octapeptide that corresponds to the C-terminal fragment of the

human complement component C3a.[1][2] It exhibits 1-2% of the biological activity of the full

C3a anaphylatoxin and is often used to study the C3a receptor (C3aR) signaling pathway.[1][2]

[3] The peptide is typically supplied as a lyophilized powder with trifluoroacetate (TFA) as a

counterion, a remnant from the purification process.[4]

Table 1: Quantitative Data for C3a (70-77)
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Property Description Reference

Sequence

H-Ala-Ser-His-Leu-Gly-
Leu-Ala-Arg-OH
(ASHLGLAR)

[1][5]

Molecular Formula C35H61N13O10 (free peptide) [1]

Molecular Weight ~824.0 g/mol (free peptide) [1][2]

Molecular Weight (TFA Salt)
~938.0 g/mol (may vary slightly

by batch)
[5]

Purity
Typically ≥95% as determined

by HPLC
[1]

Biological Activity

Possesses 1-2% of the

biological activity of full-length

C3a, including induction of

mast cell degranulation and

smooth muscle contraction.

[1][2]

| Appearance | White lyophilized powder |[1] |

Experimental Protocol: Stock Solution Preparation
Proper reconstitution of the lyophilized peptide is critical for experimental accuracy and

reproducibility. The following protocol outlines the recommended procedure for preparing a

stock solution.

Materials and Equipment
C3a (70-77) TFA lyophilized powder

Sterile, high-purity solvent (e.g., DMSO or sterile water)

Sterile, low-protein-binding microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Vortex mixer

Ultrasonic bath (recommended for aqueous solutions)

-20°C and -80°C freezers

Recommended Solvents and Storage
The choice of solvent depends on the experimental design and the peptide's solubility.

Table 2: Solubility and Storage Recommendations

Solvent Concentration Storage (Aliquoted) Reference

DMSO Up to 10 mM
-80°C for up to 6
months; -20°C for
up to 1 month

[3][6]

| Sterile Water | Up to 100 mg/mL | -80°C for up to 6 months; -20°C for up to 1 month |[3][7] |

Note: For aqueous solutions, sonication may be required to achieve full dissolution.[7] To

prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock solution

into single-use volumes.[3]

Reconstitution Protocol
Pre-chill: Before opening, bring the vial of lyophilized peptide to room temperature to prevent

condensation.

Centrifuge: Briefly centrifuge the vial to ensure the powder is collected at the bottom.

Calculate Solvent Volume: Determine the required volume of solvent to achieve the desired

stock concentration. Use the molecular weight of the TFA salt (e.g., 938.0 g/mol ) for

accurate molarity calculations.

Example Calculation for a 10 mM stock from 1 mg of peptide:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
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Volume (L) = 0.001 g / (0.010 mol/L * 938.0 g/mol ) = 0.0001066 L

Volume (µL) = 106.6 µL

Add Solvent: Carefully add the calculated volume of the appropriate sterile solvent to the

vial.

Dissolve: Cap the vial and vortex gently. If using water, an ultrasonic bath may be used for a

few minutes to aid dissolution.[7] Ensure the solution is clear and free of particulates.

Aliquot: Dispense the stock solution into sterile, single-use, low-protein-binding

microcentrifuge tubes.

Store: Store the aliquots at -80°C for long-term stability.[3][5]
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Stock Solution Workflow

Start: Lyophilized
C3a (70-77) TFA
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to room temperature

Centrifuge vial
to collect powder

Calculate required
solvent volume
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(e.g., DMSO, H2O)

Dissolve peptide
(Vortex / Sonicate)

Aliquot into single-use
microcentrifuge tubes

Store at -80°C
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Workflow for C3a (70-77) TFA stock solution preparation.
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Optional Protocol: Trifluoroacetate (TFA) Removal
Trifluoroacetic acid is a strong acid used during peptide synthesis and purification.[4] Residual

TFA counterions may interfere with certain biological assays. The following protocol describes a

common method for exchanging TFA for hydrochloride (HCl), a more biologically compatible

salt.[4][8]

TFA-HCl Exchange Protocol
Dissolve Peptide: Dissolve the peptide in sterile, distilled water at a concentration of

approximately 1 mg/mL.[4]

Acidify: Add 100 mM HCl to the peptide solution to reach a final HCl concentration of 2-10

mM.[4]

Incubate: Let the solution stand at room temperature for at least one minute.[4][9]

Freeze: Flash-freeze the solution in liquid nitrogen or a -80°C freezer.[4]

Lyophilize: Lyophilize the frozen solution overnight until all liquid is removed. The resulting

powder is the peptide hydrochloride salt.[4][8]

Repeat (Optional but Recommended): To ensure complete removal of TFA, re-dissolve the

lyophilized powder in the dilute HCl solution and repeat the freezing and lyophilization steps

two more times.[4]

Final Reconstitution: After the final lyophilization, the peptide is ready to be reconstituted in

the desired experimental buffer as described in Section 2.

C3a Receptor (C3aR) Signaling Pathway
C3a (70-77) exerts its biological effects by binding to the C3a receptor (C3aR), a G protein-

coupled receptor (GPCR).[5][10] C3aR activation triggers multiple intracellular signaling

cascades that mediate inflammatory and immune responses. The principle signaling pathway

involves the activation of Gαi and Gα12/13 proteins.[10] This leads to the activation of

downstream pathways including PI3K/Akt and ERK1/2, an increase in intracellular calcium

(Ca2+), and the activation of transcription factors like NF-κB.[10][11][12]
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C3a Receptor Signaling Pathway
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Simplified C3a receptor (C3aR) signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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